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Compound of Interest

Compound Name: 2,4-Dichlorobenzotrifluoride

Cat. No.: B041404

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, weight, and
physicochemical properties of 2,4-Dichlorobenzotrifluoride, a key chemical intermediate in
the pharmaceutical and agrochemical industries.

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of 2,4-
Dichlorobenzotrifluoride.
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Property Value Source(s)
Molecular Weight 215.00 g/mol [L121314151161 71
Molecular Formula C7HsCl2F3 [L1031[71181I9]
CAS Number 320-60-5 [1][2][3][10]
Density 1.484 g/mL at 25 °C [11[61[8]
Boiling Point 117-118 °C [1][6][8][10]
Melting Point -26 °C [4]
Refractive Index n20/D 1.481 [1][6]181[10]
Appearance Colorless liquid [8]

Water Solubility 8.670 mg/L

Flash Point 72 °C [8]

Molecular Structure and Identification

2,4-Dichlorobenzotrifluoride is an aromatic organic compound.[9] Its structure consists of a

central benzene ring substituted with two chlorine atoms and one trifluoromethyl (-CFs) group.

The numerical prefixes "2,4-" indicate the positions of the chlorine atoms on the benzene ring

relative to the trifluoromethyl group, which is designated at position 1.

Key ldentifiers:

(trifluoromethyl)benzene.[3][5][6][11]

SMILES: FC(F)(F)clccc(Cl)cclCl[6]

IUPAC Name: 2,4-Dichloro-1-(trifluoromethyl)benzene[11]

Synonyms: 2,4-Dichloro-a,a,a-trifluorotoluene, 2,4-DCBTF, 1,3-Dichloro-4-

INChl: 1S/C7H3CI2F3/c8-4-1-2-5(6(9)3-4)7(10,11,12)/h1-3H[4][6][11][7]

The diagram below illustrates the molecular structure.
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Caption: Molecular structure of 2,4-Dichlorobenzotrifluoride.

Experimental Protocols & Synthesis

While detailed, step-by-step experimental protocols for the use of 2,4-
Dichlorobenzotrifluoride are specific to individual research and development projects and are
not available in public literature, general synthesis methods have been described.

Preparation Methods: Two noted synthesis routes are:

e From p-Chlorotoluene: This method involves the chlorination, side-chain chlorination, and
subsequent fluorination of p-chlorotoluene.[8]

e From m-Dichlorobenzene: Preparation can also be achieved through the fluorination of m-
dichlorobenzene in the presence of carbon tetrachloride.[8]

This compound serves as a crucial building block in organic synthesis, particularly as a
pharmaceutical and pesticide intermediate.[9] Its high purity, often exceeding 99%, is critical for
these applications.[9]

Stability and Reactivity

2,4-Dichlorobenzotrifluoride is stable under normal conditions.[3] However, it is a
combustible liquid and should be kept away from open flames and hot surfaces.[3]

e Incompatible Materials: It should not be mixed with strong oxidizing agents or strong bases.

[3]

e Hazardous Decomposition Products: Upon decomposition, it can release hazardous
substances including carbon monoxide (CO), carbon dioxide (CO2z), gaseous hydrogen
fluoride (HF), and hydrogen chloride (HCI).[3]

For detailed handling and safety information, consult the Safety Data Sheet (SDS).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b041404?utm_src=pdf-body
https://www.benchchem.com/product/b041404?utm_src=pdf-body
https://www.benchchem.com/product/b041404?utm_src=pdf-body
https://www.chembk.com/en/chem/2,4-Dichloro%20Benzotrifluoride
https://www.chembk.com/en/chem/2,4-Dichloro%20Benzotrifluoride
https://www.nbinno.com/article/pesticide-intermediates/the-science-behind-2-4-dichlorobenzotrifluoride-properties-and-industrial-significance-tg
https://www.nbinno.com/article/pesticide-intermediates/the-science-behind-2-4-dichlorobenzotrifluoride-properties-and-industrial-significance-tg
https://www.benchchem.com/product/b041404?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC166551000&productDescription=2+4-DICHLOROBENZOTRIFLUOR+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC166551000&productDescription=2+4-DICHLOROBENZOTRIFLUOR+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC166551000&productDescription=2+4-DICHLOROBENZOTRIFLUOR+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC166551000&productDescription=2+4-DICHLOROBENZOTRIFLUOR+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC166551000&productDescription=2+4-DICHLOROBENZOTRIFLUOR+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b041404?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. 2,4-Dichlorobenzotrifluoride CAS#: 320-60-5 [m.chemicalbook.com]
o 2.2,4-"R=8FX - 2.4-_&-0,0 [sigmaaldrich.com]

» 3. fishersci.com [fishersci.com]

e 4. parchem.com [parchem.com]

e 5. 2,4-Dichlorobenzotrifluoride 98 320-60-5 [sigmaaldrich.com]

o 6.2,4-_F=FFFX TraceCERT®, certified reference material, 19F-gNMR Standard,
Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich
[sigmaaldrich.com]

e 7. 2,4-Dichlorobenzotrifluoride(320-60-5) 1H NMR [m.chemicalbook.com]
¢ 8. chembk.com [chembk.com]

¢ 9. nbinno.com [nbinno.com]

e 10. 2,4-Dichlorobenzotrifluoride | 320-60-5 [chemicalbook.com]

e 11. Benzene, 2,4-dichloro-1-(trifluoromethyl)- [webbook.nist.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2,4-
Dichlorobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041404+#2-4-dichlorobenzotrifluoride-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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